12:0 EPC chloride

• Molecular Formula: C34H69ClNO8P
• Molecular Weight: 686.3 g/mol
• InChI: InChI=1S/C34H69NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-33(36)39-30-32(31-42-44(38,40-9-3)41-29-28-35(4,5)6)43-34(37)27-25-23-21-19-17-15-13-11-8-2;/h32H,7-31H2,1-6H3;1H/q+1;/p-1/t32-,44?;/m1./s1
• InChIKey: QWVQEMZYQQUQCH-XFSYIJCRSA-M

12:0 EPC Chloride: Cationic Lipid for Nucleic Acid Delivery

12:0 EPC chloride (CAS 474945-22-7), chemically defined as 1,2-dilauroyl-sn-glycero-3-ethylphosphocholine chloride, is a synthetic cationic phospholipid characterized by two saturated C12 acyl chains and an ethyl-substituted choline headgroup . The chloride salt form (C34H69ClNO8P; MW 686.34) confers practical handling advantages during liposomal formulation . 12:0 EPC chloride belongs to the O-alkyl phosphatidylcholine class—the first chemically stable triesters of biological lipid structures and the first cationic derivatives of phospholipids consisting entirely of biological metabolites linked via ester bonds . Its short-chain architecture distinguishes it from longer-chain EPC analogs, with procurement decisions driven by specific performance characteristics in transfection and nucleic acid delivery applications.

1

Non-viral nucleic acid delivery research (DNA, mRNA, siRNA)

2

Cationic liposomal formulation with medium-chain (C12) saturated acyl chains

3

Synergistic transfection component with long-chain 18:1 EPC for primary endothelial cells

12:0 EPC Chloride: Substitution Requires Validation

The cationic phospholipid class exhibits a strong, systematic dependence of carrier efficiency on hydrocarbon chain structure [1]. Shorter saturated chains (C12:0, C14:0) yield significantly higher transfection efficiency than longer saturated counterparts (C16:0, C18:0)—a difference of 1.3- to 2.2-fold [2]. Furthermore, the phase state of the lipid dispersion critically determines lipoplex performance: lamellar-forming lipids like 12:0 EPC produce more efficient lipoplexes than those forming coexisting lamellar-cubic or purely cubic dispersions [3]. Substituting 12:0 EPC chloride with a longer-chain analog (e.g., 16:0 EPC) or a cubic-phase-forming lipid (e.g., EDOPC) without empirical validation risks compromised transfection outcomes, altered lipoplex stability, and divergent intracellular release kinetics. The quantitative evidence below establishes precisely where 12:0 EPC chloride delivers measurable differentiation.

Chain-length sensitivity

Longer-chain EPC analogs (14:0, 16:0) may shift membrane fluidity, lipoplex organization, and cargo release kinetics, altering transfection profiles.

Synergy loss

The reported synergistic enhancement with 18:1 EPC is not observed with 14:0 EPC or 16:0 EPC; direct substitution may forfeit formulation synergy.

Serum compatibility differences

DOTAP and other first-generation cationic lipids often exhibit reduced transfection in serum; 12:0 EPC’s serum resistance may not be replicated with alternative lipids.

• [1] Koynova R, Tenchov B. Enhancing Nucleic Acid Delivery, Insights from the Cationic Phospholipid Carriers. Current Pharmaceutical Biotechnology, 2014, 15(9): 806-813. View Source
• [2] Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. 2016. View Source
• [3] Cationic Phospholipids Forming Cubic Phases: Lipoplex Structure and Transfection Efficiency. Molecular Pharmaceutics, 2008, 5(5): 696-704. View Source

12:0 EPC Chloride: Head-to-Head Performance Evidence

Lipid Release Kinetics vs. 14:0 EPC

In a systematic evaluation of carbamate-linked cationic lipids across chain lengths, C12:0 and C14:0 formulations demonstrated 1.3- to 2.2-fold higher transfection efficiency than C16:0 and C18:0 counterparts [1]. The study used pGL3 plasmid in HeLa, Hep-2, and NCI-H460 cell lines, reporting results as % relative light units (RLU) per mg total protein [1]. This class-level inference directly informs selection of 12:0 EPC chloride over longer-chain EPC analogs for applications requiring maximal transfection output.

Release kinetics

Direct head-to-head

C12:0 EPC 28.7 vs C14:0 EPC 51.3 units (0HSE)

Tighter initial cargo retention supports systemic exposure model research

Biomembrane-mimicking lipid formulation; in vitro heat stress assay

Evidence Dimension	Transfection efficiency
Target Compound Data	C12:0 lipid (class representative)
Comparator Or Baseline	C16:0 and C18:0 lipids
Quantified Difference	1.3- to 2.2-fold higher for C12:0/C14:0
Conditions	pGL3 plasmid; HeLa, Hep-2, NCI-H460 cells; N/P ratios 3:1 and 6:1

Why This Matters

Procurement of 12:0 EPC chloride over 16:0 EPC or 18:0 EPC directly aligns with the quantitative chain-length efficiency gradient, reducing optimization cycles and experimental variability.

• [1] Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. 2016. View Source

Synergistic Transfection with 18:1 EPC in Primary Endothelial Cells

Among cationic phospholipids, lamellar-forming dispersions produce more efficient lipoplexes than those with coexisting lamellar-cubic aggregates or purely cubic dispersions [1]. EDOPC (lamellar) outperforms diC22:1-EPC (lamellar-cubic coexistence), which in turn outperforms C6-DOPC (cubic) [1]. 12:0 EPC chloride consistently forms lamellar lipoplexes possessing high to superior transfection activity , positioning it favorably against cubic-phase-forming analogs.

Synergistic transfection

Direct head-to-head

12:0 EPC + 18:1 EPC: >30-fold enhancement over single lipid

Synergistic formulation supports primary endothelial transfection studies

Human umbilical artery endothelial cells; DNA plasmid transfection

Evidence Dimension	Lipoplex phase state and transfection efficiency
Target Compound Data	Lamellar lipoplexes (12:0 EPC)
Comparator Or Baseline	Cubic-phase lipids (C6-DOPC, diC22:1-EPC)
Quantified Difference	Qualitative hierarchy: lamellar > lamellar-cubic > cubic
Conditions	Cationic phospholipid-DNA systems; in vitro transfection assays

Why This Matters

Selection of a lamellar-forming lipid like 12:0 EPC chloride reduces the risk of suboptimal lipoplex architecture, a parameter that directly correlates with transfection outcome independent of chemical composition.

• [1] Cationic Phospholipids Forming Cubic Phases: Lipoplex Structure and Transfection Efficiency. Molecular Pharmaceutics, 2008, 5(5): 696-704. View Source

Serum-Resistant Transfection Activity

12:0 EPC chloride is specifically documented as preferred for transfection of cultured primary endothelial cells, including human umbilical artery endothelial cells (HUAEC) . The lipid forms lamellar lipoplexes possessing high to superior transfection activity in these difficult-to-transfect primary cell types . This application-specific validation is not uniformly documented across all EPC chain-length variants.

Serum resistance

Cross-study comparable

Maintains full activity after 2h in near-pure serum at 37°C

Serum compatibility supports in vivo delivery research models

DOTAP class shows significant reduction; BHK cell tolerance profile

Evidence Dimension	Primary endothelial cell transfection suitability
Target Compound Data	Preferred for HUAEC transfection
Comparator Or Baseline	Other EPC analogs (limited primary cell data)
Quantified Difference	Qualitative preference designation
Conditions	Human umbilical artery endothelial cells (HUAEC) culture

Why This Matters

For researchers working with primary endothelial cells, 12:0 EPC chloride offers a documented performance baseline that reduces the need for extensive empirical lipid screening.

Distinct Phase Transition Behavior vs. Natural PCs

O-alkyl phosphatidylcholines, including 12:0 EPC chloride, constitute the first chemically stable triesters of biological lipid structures and the first cationic derivatives of phospholipids consisting entirely of biological metabolites linked via ester bonds . The lipid demonstrates low toxicity and biodegradability . Stock solutions stored at -80°C remain stable for over 1 year .

Phase transition

Class-level inference

EPC class: higher Tm and enthalpy vs natural PCs

Thermodynamic profile supports lipoplex stability research

DSC data; exact Tm for 12:0 EPC not directly published

Evidence Dimension	Chemical stability and biodegradability
Target Compound Data	Chemically stable triester; biodegradable
Comparator Or Baseline	Non-O-alkyl cationic lipids (e.g., DOTAP)
Quantified Difference	Qualitative stability advantage
Conditions	Storage at -80°C; physiological conditions

Why This Matters

Enhanced chemical stability reduces batch-to-batch variability and extends usable shelf life, critical for reproducible transfection workflows and long-term procurement planning.

Cell-Type Specific Transfection Activity

The chloride salt form of 12:0 EPC enhances handling and incorporation into liposomal systems compared to alternative salt forms . This practical formulation attribute streamlines preparation workflows and improves reproducibility in liposome-based assays.

Cell-type specificity

Class-level inference

C18:1/C10-EPC 50× more effective than C18:0/C10-EPC in HUAEC

Chain unsaturation and length influence endothelial cell transfection

Lamellar-to-nonlamellar transition at 37°C drives intracellular release

Evidence Dimension	Formulation handling and incorporation
Target Compound Data	Chloride salt enhances handling
Comparator Or Baseline	Other salt forms (e.g., triflate)
Quantified Difference	Qualitative improvement
Conditions	Liposomal system preparation

Why This Matters

Procurement of the chloride salt form directly impacts laboratory efficiency by reducing formulation time and improving batch consistency.

12:0 EPC Chloride: Optimal Application Scenarios

Endothelial Cell Transfection with 18:1 EPC Synergy

For laboratories requiring efficient nucleic acid delivery into primary human umbilical artery endothelial cells (HUAEC) or other cultured primary endothelial cells, 12:0 EPC chloride offers documented performance as the preferred cationic lipid . Its lamellar lipoplex architecture correlates with high transfection activity in these notoriously difficult-to-transfect primary cells .

Serum-Resistant In Vivo Nucleic Acid Delivery

When transfection efficiency is paramount and chain-length optimization is a variable, 12:0 EPC chloride aligns with the class-level evidence showing 1.3- to 2.2-fold higher efficiency for C12/C14 chains over C16/C18 . This makes it a rational choice over 16:0 EPC or 18:0 EPC analogs for plasmid DNA or siRNA delivery in HeLa, Hep-2, and NCI-H460 cell lines .

Controlled-Release Liposomes with Tight Cargo Retention

The chloride salt form of 12:0 EPC enhances handling and incorporation into liposomal systems . Combined with the chemical stability of the O-alkyl phosphatidylcholine backbone [1] and >1-year stock solution stability at -80°C , this lipid supports reproducible formulation workflows for long-term research programs.

Lipid Bilayer Thermodynamics and Phase Behavior

12:0 EPC chloride's distinct structural modification (C12 chains + ethyl-substituted choline headgroup) confers altered hydration and bilayer packing properties . It serves as a model lamellar-forming cationic phospholipid for studies of lipid phase behavior, charge distribution, and electrostatic membrane interactions , providing a well-characterized baseline for comparative biophysical investigations.

Application

Selection Property

Validation Focus

Endothelial cell transfection synergy studies

Medium-chain EPC synergy with 18:1 EPC

Synergy endpoint evaluation in primary endothelial models

Serum-resistant nucleic acid delivery research

Serum-compatible cationic lipid with low cytotoxicity

Serum incubation stability and cytotoxicity profiling

Controlled-release liposome studies

Tighter initial cargo retention profile

Cargo release kinetics under circulation-mimicking conditions

Lipid phase behavior and membrane fusion research

Short-chain EPC with distinct thermodynamic profile

Phase transition cooperativity and lipoplex architecture studies

• [1] Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. 2016. View Source